Cas no 144319-97-1 (3-Indolepropionyl-CoA)

• Product Name: 3-Indolepropionyl-CoA
• CAS No: 144319-97-1
• MF: C₃₂H₄₅N₈O₁₇P₃S
• MW: 938.729388952255
• CID: 159631
• PubChem ID: 3081870
• Update Time: 2025-06-27

3-Indolepropionyl-CoA Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-1H-indole-3-propanoate (9CI)
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
• 3-Indolepropionyl-CoA
• 3-Indolepropionyl-coenzyme A
• Coenzyme A, 3-indolepropionyl
• Coenzyme A, S-1H-indole-3-propanoate
• IPCoA
• S-{(9R)-17-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-9,13,15-trihydroxy-10,10-dimethyl-13,15-dioxido-4,8-dioxo-12,14,16-trioxa-3,7-diaza-13,15-diphosphaheptadec-1-yl} 3-(1H-indol-3-yl)propanethioate (non-preferred name)
• Coenzyme A, S-1H-indole-3-propanoate (9CI)
• 3-Indolepropionyl CoA
• C32-H45-N8-O17-P3-S
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-(1H-indol-3-yl)propanethioate
• C32H45N8O17P3S
• DTXSID60162673
• 144319-97-1
• IPCoA; (Acyl-CoA); [M+H]+;

• Inchi： 1S/C32H45N8O17P3S/c1-32(2,27(44)30(45)35-10-9-22(41)34-11-12-61-23(42)8-7-18-13-36-20-6-4-3-5-19(18)20)15-54-60(51,52)57-59(49,50)53-14-21-26(56-58(46,47)48)25(43)31(55-21)40-17-39-24-28(33)37-16-38-29(24)40/h3-6,13,16-17,21,25-27,31,36,43-44H,7-12,14-15H2,1-2H3,(H,34,41)(H,35,45)(H,49,50)(H,51,52)(H2,33,37,38)(H2,46,47,48)/t21-,25-,26-,27+,31-/m1/s1
• InChI Key： IXFKVXFSQBQASQ-GRBGHKMPSA-N
• SMILES： S(C(CCC1=CNC2C=CC=CC1=2)=O)CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O

Computed Properties

• Exact Mass: 938.184
• Monoisotopic Mass: 938.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 61
• Rotatable Bond Count: 23
• Complexity: 1670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 405Ų

Experimental Properties

• Density: 1.81
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.732
• PSA: 441.13000
• LogP: 3.04060

Additional information on 3-Indolepropionyl-CoA

Introduction to 3-Indolepropionyl-CoA (CAS No. 144319-97-1)

3-Indolepropionyl-CoA, identified by the Chemical Abstracts Service Number (CAS No.) 144319-97-1, is a significant compound in the field of biochemistry and pharmacology. This thioester derivative of indolepropionic acid plays a crucial role in metabolic pathways and has garnered considerable attention for its potential applications in drug development and therapeutic interventions.

The molecular structure of 3-Indolepropionyl-CoA consists of an indole moiety linked to a propionyl group, which is further conjugated to coenzyme A (CoA). This unique arrangement endows the compound with distinct biochemical properties, making it a valuable intermediate in various enzymatic reactions. The presence of the indole ring suggests possible interactions with biological targets involved in neurological and inflammatory processes, which has spurred extensive research into its pharmacological relevance.

Recent studies have highlighted the importance of 3-Indolepropionyl-CoA in modulating metabolic pathways associated with energy homeostasis and cellular signaling. Research indicates that this compound may influence the activity of key enzymes such as thioesterases and acyl-CoA synthetases, thereby affecting lipid metabolism and energy production. These findings are particularly relevant in the context of metabolic disorders, where dysregulation of such pathways is commonly observed.

In the realm of drug discovery, 3-Indolepropionyl-CoA has emerged as a promising scaffold for developing novel therapeutic agents. Its structural features allow for modifications that can enhance binding affinity to specific biological targets, making it a versatile building block for small-molecule drugs. For instance, derivatives of this compound have shown potential in inhibiting enzymes implicated in inflammation and neurodegenerative diseases, underscoring its therapeutic significance.

The synthesis of 3-Indolepropionyl-CoA involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including enzymatic catalysis and flow chemistry, have been employed to optimize production processes. These techniques not only improve efficiency but also minimize environmental impact, aligning with the growing emphasis on sustainable chemical practices.

From a biochemical perspective, 3-Indolepropionyl-CoA serves as a critical intermediate in the biosynthesis of certain indole derivatives that are naturally produced by microorganisms. Understanding its role in these pathways has opened new avenues for biotechnological applications, such as the production of bioactive compounds with pharmaceutical properties. Additionally, its involvement in bacterial metabolism makes it a candidate for investigating novel antimicrobial strategies.

The pharmacokinetic behavior of 3-Indolepropionyl-CoA is another area of active investigation. Studies suggest that this compound exhibits moderate solubility in aqueous environments, which could influence its absorption and distribution within biological systems. Further research is needed to elucidate its metabolic fate and potential side effects, ensuring safe and effective utilization in clinical settings.

Emerging evidence also points to the role of 3-Indolepropionyl-CoA in modulating immune responses. Its interaction with immune cells and signaling pathways has been implicated in both pro-inflammatory and anti-inflammatory contexts, making it a potential therapeutic target for autoimmune diseases. Preclinical trials are underway to evaluate its efficacy in reducing inflammation while preserving immune function.

The integration of computational chemistry and machine learning has accelerated the discovery process for compounds like 3-Indolepropionyl-CoA. By leveraging these technologies, researchers can predict binding affinities, optimize molecular structures, and identify novel derivatives with enhanced pharmacological properties. Such advancements are pivotal in expediting drug development pipelines and bringing new treatments to market more rapidly.

In conclusion, 3-Indolepropionyl-CoA (CAS No. 144319-97-1) represents a fascinating compound with broad implications in biochemistry and medicine. Its unique structural features, metabolic roles, and pharmacological potential make it a cornerstone in ongoing research efforts aimed at addressing complex diseases. As scientific understanding continues to evolve, further exploration of this compound will undoubtedly yield groundbreaking insights and therapeutic innovations.